Cas no 1156602-56-0 (7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine)

• Product Name: 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• CAS No: 1156602-56-0
• CID: 4673491
• PubChem ID: 43511839
• Update Time: 2025-10-25

7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

Comprehensive Overview of 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS No. 1156602-56-0)

7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS No. 1156602-56-0) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a benzoxepin core, a cyclopropyl substituent, and a chloro functional group, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its balanced lipophilicity and molecular rigidity, which are critical for optimizing bioavailability and target binding.

In recent years, the demand for novel heterocyclic compounds like 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has surged, driven by advancements in central nervous system (CNS) drug development and GPCR-targeted therapies. The compound’s benzoxepin scaffold is analogous to structures found in several FDA-approved drugs, sparking curiosity about its potential as a neuroprotective agent or antidepressant. Computational studies suggest its affinity for serotonin and dopamine receptors, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1156602-56-0 involves multi-step organic transformations, including cyclization and amination reactions. Its cyclopropylamine moiety is particularly noteworthy, as this fragment is increasingly leveraged in fragment-based drug design (FBDD) to enhance metabolic stability. Laboratories focusing on high-throughput screening (HTS) often include this compound in libraries due to its drug-like properties and structural diversity.

The pharmacological profile of 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine remains under investigation, but preliminary data indicate low cytotoxicity and favorable ADME (Absorption, Distribution, Metabolism, Excretion) parameters. These traits make it a promising lead for neurodegenerative disease research, especially amid growing public interest in Alzheimer’s and Parkinson’s treatments. Notably, its chloro substituent may contribute to halogen bonding interactions, a hot topic in structure-activity relationship (SAR) studies.

Beyond therapeutics, CAS No. 1156602-56-0 has potential applications in agrochemicals and material science. Its stability under physiological conditions aligns with the search for eco-friendly chemical additives, a trending topic in green chemistry. Furthermore, its fluorescence properties are being explored for bioimaging and sensor development, addressing the rising demand for multifunctional molecules.

In summary, 7-chloro-N-cyclopropyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainable chemistry, and biotechnology underscores its multidisciplinary relevance. As research progresses, this compound may emerge as a cornerstone in addressing unmet medical and industrial needs.